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Compound of Interest

Compound Name: iCRT-5

Cat. No.: B15544077 Get Quote

Researchers and scientists utilizing iCRT-5, a cell-permeable β-catenin-responsive

transcription (CRT) inhibitor, must adhere to strict disposal procedures to ensure laboratory

safety and environmental compliance. This guide provides essential, step-by-step instructions

for the proper disposal of iCRT-5 in both its solid form and when dissolved in solvents such as

DMSO.

Key Chemical and Physical Properties of iCRT-5
A summary of the key quantitative data for iCRT-5 is presented below. This information is

critical for understanding the compound's characteristics and handling requirements.
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Property Value

Molecular Formula C₁₆H₁₇NO₅S₂

Molecular Weight 367.44 g/mol

Appearance Solid

Purity >98%

Solubility Soluble in DMSO

Storage (Solid)
-20°C for up to 12 months, under desiccating

conditions.[1]

Storage (in DMSO)
-80°C for up to 6 months; -20°C for up to 1

month.[2]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate

personal protective equipment (PPE) to minimize exposure risk. Essential PPE for handling

iCRT-5 and its waste includes:

Safety Glasses or Goggles: To protect the eyes from splashes.[3][4][5][6]

Chemical-Resistant Gloves: Nitrile or butyl gloves are recommended.[3][4] Note that DMSO

can readily penetrate some types of gloves; therefore, selecting gloves specifically resistant

to DMSO is crucial when handling solutions.

Laboratory Coat: To protect skin and clothing from contamination.[3][7]

Step-by-Step Disposal Procedures
The disposal of iCRT-5 must be managed as hazardous chemical waste, in accordance with

institutional, local, and national regulations.[1][8][9] Under no circumstances should iCRT-5 or

its solutions be disposed of down the drain or in regular trash.[1][10]

Disposal of Solid iCRT-5 Waste
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Waste Collection: Collect any unused, expired, or contaminated solid iCRT-5 in a

designated, sealable, and clearly labeled hazardous waste container.[10] The container must

be compatible with the chemical.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name ("iCRT-5"), the quantity of the waste, the date of generation, and the principal

investigator's name and contact information.[1][11] Do not use abbreviations or chemical

formulas on the label.[1]

Storage: Store the sealed waste container in a designated satellite accumulation area.[12]

[13] This area should be secure and away from incompatible materials.

Disposal Request: Once the container is full or ready for disposal, submit a hazardous waste

pickup request to your institution's Environmental Health & Safety (EH&S) department.[9]

Disposal of iCRT-5 in DMSO Solution
Waste Segregation: Solutions of iCRT-5 in DMSO should be collected in a separate liquid

waste container designated for non-halogenated organic solvents.[2][14] Do not mix with

incompatible waste streams such as acids or bases.[2][9]

Container Selection: Use a sealable, chemical-resistant container, preferably plastic, to

collect the liquid waste.[1] Ensure the container is in good condition and has a secure, leak-

proof cap.[8][13]

Labeling: Clearly label the liquid waste container with "Hazardous Waste," and list all

chemical constituents by their full name and approximate percentage (e.g., "iCRT-5 (<1%) in

Dimethyl Sulfoxide (DMSO) (>99%)").[1][11] Include the date and responsible personnel's

information.

Storage: Keep the liquid waste container tightly sealed when not in use and store it in a

secondary containment bin within a designated satellite accumulation area.[8][13]

Arrange for Pickup: Contact your institution's EH&S department to arrange for the collection

and disposal of the hazardous liquid waste.

Experimental Workflow for Handling and Disposal
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The following diagram illustrates the general workflow from receiving and handling iCRT-5 to its

final disposal.

Receipt and Storage Handling and Use

Waste Generation and Segregation

Disposal Procedure

Receive iCRT-5

Store at -20°C (Solid) or -80°C (Solution)

Weigh Solid iCRT-5

Prepare Solution (e.g., in DMSO)

Use in Experiment

Generate Solid Waste (e.g., contaminated tips, tubes) Generate Liquid Waste (iCRT-5 in DMSO)

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container

Store in Satellite Accumulation Area

Request EH&S Pickup

Click to download full resolution via product page

Caption: Workflow for iCRT-5 from receipt to disposal.
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By adhering to these procedures, researchers can ensure the safe handling and proper

disposal of iCRT-5, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene plan and waste disposal guidelines

for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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